1-(3-Hydroxypropyl)imidazolidine-2,4-dione
Overview
Description
1-(3-Hydroxypropyl)imidazolidine-2,4-dione is a chemical compound with the CAS Number: 1406725-09-4 . It has a molecular weight of 158.16 . The compound is stored at room temperature and comes in a powder form .
Synthesis Analysis
The synthesis of imidazolidine-2,4-dione derivatives has been studied intensively for their important pharmacological properties . A variety of new compounds containing two or three biologically active imidazolidine-2,4-dione cores through two- and three-way optimization of 3 and 4CR by Knoevenagel condensation were synthesized .Molecular Structure Analysis
The structure of these derivatives was confirmed by FT-IR, 1 HNMR, 13 CNMR, and Elemental analysis . The propensity to form solvates was found to correlate with the relative packing efficiency of neat polymorphs and solvates and the ability of molecules to pack efficiently in several different ways .Chemical Reactions Analysis
The effect of reduced residence time, namely by using tst ≈ 30 min, was highly beneficial for the iodination process, as these alterations provided an increased yield of >10% point to approach a yield of >67% .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . The compound has a molecular weight of 158.16 . More detailed physical and chemical properties may be available from specialized chemical databases .Mechanism of Action
Target of Action
The primary target of 1-(3-Hydroxypropyl)imidazolidine-2,4-dione is the Lymphoid-specific tyrosine phosphatase (LYP) . LYP is a protein that exists exclusively in immune cells and plays a crucial role in down-regulating T cell receptor signaling . This makes it a potent target for various autoimmune diseases .
Mode of Action
It is suggested that the compound interacts with its target, lyp, leading to changes in the receptor signaling . This interaction could potentially alter the immune response, thereby influencing the progression of autoimmune diseases .
Biochemical Pathways
The downstream effects of this interaction could include changes in immune response, potentially influencing the progression of autoimmune diseases .
Result of Action
Given its interaction with lyp, it can be inferred that the compound may have an impact on immune cell function, specifically t cells . This could potentially lead to changes in immune response, influencing the progression of autoimmune diseases .
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-Hydroxypropyl)imidazolidine-2,4-dione in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize, making it accessible to researchers. However, one limitation of using this compound is its limited solubility in nonpolar solvents, which may limit its applications in certain experiments.
Future Directions
There are many potential future directions for research on 1-(3-Hydroxypropyl)imidazolidine-2,4-dione. One area of interest is the development of novel drugs and materials based on this compound. This compound may also be studied for its potential use in the treatment of various diseases, including cancer and neurodegenerative diseases. In addition, further research may be conducted on the mechanism of action of this compound and its interactions with other molecules.
Scientific Research Applications
1-(3-Hydroxypropyl)imidazolidine-2,4-dione has shown potential in various scientific research applications. It has been studied for its antimicrobial, antioxidant, and anticancer properties. This compound has also been used as a chiral auxiliary in asymmetric synthesis reactions. In addition, this compound has been studied for its potential use in the development of novel drugs and materials.
Safety and Hazards
properties
IUPAC Name |
1-(3-hydroxypropyl)imidazolidine-2,4-dione | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O3/c9-3-1-2-8-4-5(10)7-6(8)11/h9H,1-4H2,(H,7,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVLJYOGDIBNDKB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC(=O)N1CCCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1406725-09-4 | |
Record name | 1-(3-hydroxypropyl)imidazolidine-2,4-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.